N-benzyl-5-[(2,4-difluorophenoxy)methyl]-N-ethylisoxazole-3-carboxamide

• IUPAC Name: N-benzyl-5-[(2,4-difluorophenoxy)methyl]-N-ethyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H18F2N2O3/c1-2-24(12-14-6-4-3-5-7-14)20(25)18-11-16(27-23-18)13-26-19-9-8-15(21)10-17(19)22/h3-11H,2,12-13H2,1H3
• InChI Key: UIKCDAOUAAFJPK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)C2=NOC(=C2)COC3=C(C=C(C=C3)F)F
• Molecular Formula: C20H18F2N2O3
• Molecular Weight: 372.4 g/mol

Description

N-benzyl-5-[(2,4-difluorophenoxy)methyl]-N-ethylisoxazole-3-carboxamide, also known as GSK-2193874, is a novel compound that has shown promising results in scientific research applications. This compound is a potent and selective antagonist of the orexin-1 receptor, which plays a crucial role in regulating the sleep-wake cycle.

Mechanism of Action

The mechanism of action of N-benzyl-5-[(2,4-difluorophenoxy)methyl]-N-ethylisoxazole-3-carboxamide involves its binding to the orexin-1 receptor and blocking the action of orexin, which is a neuropeptide that regulates the sleep-wake cycle. By blocking the orexin-1 receptor, this compound promotes sleep and reduces wakefulness. It has also been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine and methamphetamine, by modulating the reward pathway in the brain.
Biochemical and Physiological Effects:
N-benzyl-5-[(2,4-difluorophenoxy)methyl]-N-ethylisoxazole-3-carboxamide has been shown to have several biochemical and physiological effects. It promotes sleep and reduces wakefulness by blocking the orexin-1 receptor. It has also been shown to reduce the reinforcing effects of drugs of abuse by modulating the reward pathway in the brain. In addition, this compound has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

N-benzyl-5-[(2,4-difluorophenoxy)methyl]-N-ethylisoxazole-3-carboxamide has several advantages for lab experiments. It is a potent and selective antagonist of the orexin-1 receptor, which makes it a valuable tool for investigating the role of the orexin-1 receptor in sleep disorders and addiction. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its long-term effects are not well understood. In addition, the synthesis of this compound is a multi-step process and requires expertise in organic chemistry.

Future Directions

There are several future directions for the research on N-benzyl-5-[(2,4-difluorophenoxy)methyl]-N-ethylisoxazole-3-carboxamide. One direction is to investigate the long-term effects of this compound on sleep and wakefulness. Another direction is to study the effects of this compound on other neuropeptide systems, such as the dopamine and serotonin systems. In addition, future research could investigate the potential therapeutic applications of this compound for sleep disorders, addiction, anxiety, and depression. Finally, the synthesis of this compound could be optimized to improve its potency and selectivity.
Conclusion:
N-benzyl-5-[(2,4-difluorophenoxy)methyl]-N-ethylisoxazole-3-carboxamide is a novel compound that has shown promising results in scientific research applications. It is a potent and selective antagonist of the orexin-1 receptor, which plays a crucial role in regulating the sleep-wake cycle. This compound has been extensively studied in preclinical studies and has shown potential for the treatment of sleep disorders, addiction, anxiety, and depression. Further research is needed to fully understand the long-term effects and potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of N-benzyl-5-[(2,4-difluorophenoxy)methyl]-N-ethylisoxazole-3-carboxamide involves a series of chemical reactions. The starting material is 2,4-difluorobenzyl alcohol, which is reacted with ethyl isoxazole-3-carboxylate in the presence of a base to form the intermediate product. The intermediate product is then treated with benzyl bromide to obtain the final product, N-benzyl-5-[(2,4-difluorophenoxy)methyl]-N-ethylisoxazole-3-carboxamide. The synthesis of this compound is a multi-step process and requires expertise in organic chemistry.

Scientific Research Applications

N-benzyl-5-[(2,4-difluorophenoxy)methyl]-N-ethylisoxazole-3-carboxamide has been extensively studied in scientific research applications. It has been shown to be a potent and selective antagonist of the orexin-1 receptor, which is involved in regulating the sleep-wake cycle. This compound has been used in preclinical studies to investigate the role of the orexin-1 receptor in sleep disorders, such as insomnia and narcolepsy. It has also been studied in animal models of addiction, anxiety, and depression.